Cas no 93903-48-1 ( )
structure
Product Name:
CAS No:93903-48-1
MF:C18H20O3
MW:284.349605560303
CID:1000375
PubChem ID:351886
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- propan-2-yl 2-(4-phenylphenoxy)propanoate
- Oprea1_754631
- 93903-48-1
- NSC523931
- DTXSID00326095
- NSC-523931
-
-
- Inchi： 1S/C18H20O3/c1-13(2)20-18(19)14(3)21-17-11-9-16(10-12-17)15-7-5-4-6-8-15/h4-14H,1-3H3
- InChI Key： XVNGFFLLEYHNRE-UHFFFAOYSA-N
- SMILES： O(C1C=CC(=CC=1)C1C=CC=CC=1)C(C)C(=O)OC(C)C
Computed Properties
- Exact Mass: 284.14124450g/mol
- Monoisotopic Mass: 284.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 35.5Ų
Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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